Quadrosilan

• CAS: 33204-77-2
• Molecular Formula: C18H28O4Si4
• Molecular Weight: 420.8 g/mol
• InChI: InChI=1S/C18H28O4Si4/c1-23(2)19-25(5,17-13-9-7-10-14-17)21-24(3,4)22-26(6,20-23)18-15-11-8-12-16-18/h7-16H,1-6H3
• InChIKey: ZTQZMPQJXABFNC-UHFFFAOYSA-N

Quadrosilan Overview

Quadrosilan (INN, BAN; trade name Cisobitan; developmental code KABI-1774) is a synthetic, nonsteroidal estrogen belonging to the organosilicon compound class [1]. Its chemical structure is defined as 2,6-cis-diphenylhexamethylcyclotetrasiloxane, a cyclic phenylmethyl-substituted cyclotetrasiloxane [2]. Quadrosilan exhibits estrogenic activity equivalent to that of estradiol [3] and functions as an antigonadotropic agent that suppresses luteinizing hormone (LH) and follicle-stimulating hormone (FSH) secretion via action at the anterior pituitary and hypothalamic levels [4]. It was developed in the 1970s and has been investigated clinically for the treatment of prostate cancer [5].

Nonsteroidal estrogen reference standard for endocrine disruption screening

Organosilicon cyclotetrasiloxane scaffold for SAR studies

Antigonadotropic activity in male rodent models

Lipophilic reference compound for ADME research

• [1] Wikipedia. Quadrosilan. en.wikipedia.org, 2016. View Source
• [2] NCBI. 2,6-diphenylhexamethylcyclotetrasiloxane [Supplementary Concept]. NCBI MeSH Database. View Source
• [3] Quadrosilan. chemchart.com. View Source
• [4] Le Vier RR, et al. The antigonadotropic activity of an organosiloxane in the male rat: 2,6-cis-diphenylhexamethylcyclotetrasiloxane. Acta Pharmacol Toxicol (Copenh). 1975;36(Suppl 3):55-67. View Source
• [5] Krarup T, et al. Prostatic carcinoma treated with 2,6-cis-diphenylhexamethylcyclotetrasiloxane (Cisobitan). Scand J Urol Nephrol. 1978;12(1):11-5. View Source

Quadrosilan Substitution Risks

Generic substitution among nonsteroidal estrogens for research or reference standard purposes is scientifically indefensible due to Quadrosilan's unique organosilicon cyclotetrasiloxane scaffold, which confers a structure-activity relationship distinct from stilbene-based (e.g., diethylstilbestrol) and steroidal estrogens [1]. Within the organosiloxane series, biological activity is highly stereospecific and sensitive to phenyl-methyl substitution patterns and ring size—cyclotetrasiloxanes exhibit greater potency than linear trisiloxanes or disiloxanes, and the cis-configuration at the 2,6-diphenyl positions is essential for maximal estrogenic and antigonadotropic effects [2]. Consequently, procurement of compounds with even minor structural deviations (e.g., trans-isomer, octamethyl analog, linear siloxane) will yield quantitatively distinct biological outcomes, invalidating dose-response calibrations and cross-study comparisons [3].

All-methyl cyclotetrasiloxane analog may lack antigonadotropic activity entirely; phenyl substitution is essential for endocrine assay response

Trans-isomer or linear siloxane structures may produce quantitatively different biological outcomes, invalidating dose-response calibrations

Stilbene-based (DES) or steroidal estrogens exhibit distinct onset kinetics and potency profiles; direct interchange may compromise experimental reproducibility

• [1] Hayden JF, Barlow SA. Structure-activity relationships of organosiloxanes and the female reproductive system. Toxicol Appl Pharmacol. 1972;21(1):68-79. View Source
• [2] Le Vier RR, Jankowiak ME. Effects of oral 2,6-cis-diphenylhexamethylcyclotetrasiloxane on the reproductive system of the male rat. Toxicol Appl Pharmacol. 1972;21(1):80-88. View Source
• [3] Bennett DR, Gorzinski SJ, LeBeau JE. Structure-activity relationships of oral organosiloxanes on the male reproductive system. Toxicol Appl Pharmacol. 1972;21(1):55-67. View Source

Quadrosilan Differentiation Evidence

Cyclotetrasiloxane Scaffold vs. All-Methyl Analog

Quadrosilan (2,6-cis-diphenylhexamethylcyclotetrasiloxane) is distinguished from its all-methyl analog octamethylcyclotetrasiloxane by potent antigonadotropic activity. In primate metabolic studies, Quadrosilan was characterized as an active antigonadotrophin, whereas the octamethyl analog lacks this pharmacological property entirely [1]. This differential activity is attributable to the phenyl-methyl substitution pattern on the cyclotetrasiloxane ring, confirming that the 2,6-cis-diphenyl configuration is required for endocrine activity [2].

Cyclotetrasiloxane vs all-methyl analog

Head-to-head

Quadrosilan: active antigonadotrophin; octamethyl analog: no antigonadotropic activity (primate study)

Reported endocrine activity requires 2,6-cis-diphenyl substitution

Data to verify: single study, class-level SAR context

Evidence Dimension	Antigonadotropic activity (qualitative presence vs. absence)
Target Compound Data	Active antigonadotrophin
Comparator Or Baseline	Octamethylcyclotetrasiloxane (all-methyl analog) – no antigonadotropic activity
Quantified Difference	Qualitative difference: active vs. inactive for endocrine suppression
Conditions	Primate (Macaca mulatta) metabolic chamber studies; oral and intravenous administration at 1 mg/kg

Why This Matters

Procurement of the correct cyclotetrasiloxane analog is essential for endocrine disruption research, as the all-methyl analog is pharmacologically inert in antigonadotropic assays.

• [1] LeBeau JE, Gorzinski SJ. Primate absorption and elimination balance studies including pulmonary, urinary, biliary and fecal excretion of octamethyl-cyclotetrasiloxane and 2,6-cis-diphenylhexamethylcyclotetrasiloxane. Toxicol Appl Pharmacol. 1973;25(3):445-446. View Source
• [2] Hayden JF, Barlow SA. Structure-activity relationships of organosiloxanes and the female reproductive system. Toxicol Appl Pharmacol. 1972;21(1):68-79. View Source

LH Suppression Kinetics vs. Estradiol Benzoate

In a direct comparative study in male rats, Quadrosilan and estradiol benzoate were evaluated for their ability to block anterior pituitary response to LH-releasing hormone (LHRH) challenge. Estradiol benzoate blocked the pituitary response as early as 1 hour after administration, whereas Quadrosilan required 8 hours to achieve pituitary blockade following a single oral dose [1]. This temporal difference in onset of action may reflect distinct mechanisms of hypothalamic-pituitary feedback regulation between the organosilicon and steroidal estrogen classes.

LH suppression kinetics vs estradiol benzoate

Head-to-head

Pituitary blockade at 8 h (Quadrosilan) vs 1 h (estradiol benzoate); 7 h latency difference (rat, oral dose)

Reported slower onset supports distinct hypothalamic-pituitary feedback context

Condition: LHRH challenge model; single oral dose

Evidence Dimension	Time to anterior pituitary blockade following LHRH challenge
Target Compound Data	Pituitary blockade achieved at 8 hours post-dose
Comparator Or Baseline	Estradiol benzoate – pituitary blockade achieved at 1 hour post-dose
Quantified Difference	7-hour longer latency for pituitary blockade with Quadrosilan
Conditions	Male rat model; single oral dose of Quadrosilan vs. subcutaneous estradiol benzoate; LHRH challenge assay

Why This Matters

This kinetic difference is critical for experimental designs requiring precise temporal control of gonadotropin suppression; substitution with estradiol benzoate would produce more rapid onset of pituitary inhibition.

• [1] Le Vier RR, et al. The antigonadotropic activity of an organosiloxane in the male rat: 2,6-cis-diphenylhexamethylcyclotetrasiloxane. Acta Pharmacol Toxicol (Copenh). 1975;36(Suppl 3):55-67. View Source

Gonadotropin Suppression Profile

In the same male rat study, Quadrosilan produced quantifiable, time-dependent suppression of serum gonadotropins. Within 5 hours of a single oral dose (1 mg/kg), LH declined to 50% of control levels, with FSH declining more slowly. After 1 week of continued treatment, gonadotropin levels were further decreased to 15–20% of control levels [1]. This level of suppression is comparable to that produced by estradiol benzoate, though the onset kinetics differ as described above.

Gonadotropin suppression profile

Head-to-head

LH to 50% of control at 5 h, 15–20% at 1 week (1 mg/kg/day oral, rat)

Reported quantifiable dose-response context for male reproductive axis studies

Comparable suppression magnitude to estradiol benzoate

Evidence Dimension	Serum LH reduction from control levels
Target Compound Data	LH reduced to 50% of control at 5 hours; 15–20% of control at 1 week (1 mg/kg/day oral)
Comparator Or Baseline	Estradiol benzoate – comparable magnitude of gonadotropin suppression
Quantified Difference	Comparable suppression magnitude; onset slower for Quadrosilan (8 hours vs. 1 hour for pituitary blockade)
Conditions	Male rat model; oral Quadrosilan at 1 mg/kg/day; serum LH and FSH measured by radioimmunoassay

Why This Matters

Quadrosilan provides a nonsteroidal alternative for achieving profound gonadotropin suppression in male rodent models, with quantifiable, reproducible dose-response characteristics validated against estradiol controls.

• [1] Le Vier RR, et al. The antigonadotropic activity of an organosiloxane in the male rat: 2,6-cis-diphenylhexamethylcyclotetrasiloxane. Acta Pharmacol Toxicol (Copenh). 1975;36(Suppl 3):55-67. View Source

Human Pharmacokinetics Profile

A pharmacokinetic study in seven patients with stage IV prostatic cancer administered a single 100 mg oral dose of Quadrosilan (dissolved in soybean oil, soft gelatin capsules) established key human PK parameters. Maximum serum concentrations ranged from 1.1 to 5.0 mg/L, achieved at an average of 6 hours (range: 4–7.5 hours). The biological half-life varied between 14 and 23 hours, with a mean of 18 hours [1]. Serum concentration-time data fitted a two-compartment open model with first-order absorption, enabling prediction of steady-state serum levels up to 83 days of medication with fairly accurate precision [1].

Human pharmacokinetics

Cross-study comparable

Mean t½ 18 h (14–23 h), Tmax 6 h, two-compartment model

Reported PK profile supports exposure-model interpretation for lipophilic organosilicon compounds

Data from stage IV prostate cancer patients; GC-MS quantification

Evidence Dimension	Human elimination half-life (t½)
Target Compound Data	Mean 18 hours (range: 14–23 hours)
Comparator Or Baseline	No direct intra-study comparator; value is reference baseline for experimental design
Quantified Difference	N/A (reference value)
Conditions	Stage IV prostate cancer patients; single oral dose of 100 mg; serum quantified by GC-MS fragmentography

Why This Matters

The 18-hour mean half-life supports once-daily oral dosing in preclinical models requiring sustained systemic exposure. This PK profile differs substantially from shorter-acting estradiol preparations, which may require multiple daily doses or alternative routes to maintain target serum concentrations.

• [1] Pilbrant Å, Strindberg B. Pharmacokinetics of 2,6-cis-diphenylhexamethylcyclotetrasiloxane in man. Acta Pharmacol Toxicol (Copenh). 1975;36(Suppl 3):139-147. View Source

Clinical Dosing vs. Diethylstilbestrol

A comparative dosing table compiled from prostate cancer clinical literature demonstrates the stark potency differential between Quadrosilan and classical nonsteroidal estrogens. Quadrosilan was administered clinically at 900 mg/day, compared to diethylstilbestrol (DES) at 1–3 mg/day, dienestrol at 5 mg/day, and hexestrol at 5 mg/day [1]. This approximately 300- to 900-fold higher daily dose requirement reflects the inherently lower milligram potency of the organosilicon scaffold relative to stilbene-based estrogens.

Clinical dosing vs DES

Cross-study comparable

Quadrosilan 900 mg/day vs DES 1–3 mg/day (prostate cancer research context)

Reported ~300- to 900-fold higher dose requirement due to scaffold potency difference

Data to verify; compiled clinical studies, not intra-study comparison

Evidence Dimension	Clinical daily oral dose for prostate cancer
Target Compound Data	900 mg/day
Comparator Or Baseline	Diethylstilbestrol (DES): 1–3 mg/day; Dienestrol: 5 mg/day; Hexestrol: 5 mg/day
Quantified Difference	~300- to 900-fold higher dose requirement for Quadrosilan
Conditions	Compiled from clinical studies in prostate cancer patients; oral administration

Why This Matters

For researchers procuring Quadrosilan for in vivo studies, the 900 mg/day clinical dose benchmark informs experimental dose selection—quantities must be substantially higher than those used for DES or other stilbene estrogens to achieve comparable systemic estrogenic exposure.

• [1] Table 2. Route of Administration, Compound, Dosage. Biomedicines. 2024;12(8):1636. Table 2. View Source

Stereospecificity of 2,6-cis Isomer

A structure-activity relationship study examining a series of low molecular weight organosiloxane compounds for effects on the immature castrate rat uterus identified Quadrosilan (2,6-cis-diphenylhexamethylcyclotetrasiloxane) as the most active compound in the series [1]. Cyclosiloxanes exhibited greater estrogenic activity than corresponding linear siloxanes (disiloxanes and trisiloxanes). Activity was further correlated with stereospecificity at the 2,6-positions, with the cis-configuration conferring maximal potency [1]. Responses were compared to diethylstilbestrol and estradiol benzoate standards in uterotropic assays.

Stereospecificity: 2,6-cis isomer

Class-level inference

Ranked most active in series; cyclosiloxanes > linear siloxanes (uterotropic assay)

Reported cis-configuration critical for maximal response; trans-isomer may reduce activity

Immature castrate rat model; source review recommended

Evidence Dimension	Relative estrogenic potency within organosiloxane structural series
Target Compound Data	Most active compound in series (maximal uterotropic response)
Comparator Or Baseline	Other phenylmethyl-substituted cyclotetrasiloxanes, cyclotrisiloxanes, linear trisiloxanes, and linear disiloxanes
Quantified Difference	Rank-order: 2,6-cis-diphenylhexamethylcyclotetrasiloxane > other cyclosiloxanes > linear siloxanes
Conditions	Immature castrate rat uterotropic assay; uterine weight, hyperemia, and histology endpoints; oral and parenteral administration

Why This Matters

This evidence establishes that Quadrosilan is not merely one member of a series but the optimized, most potent configuration within the phenylmethylcyclosiloxane class. Procurement of alternative isomers (e.g., trans-isomer) or linear analogs will yield submaximal estrogenic activity.

• [1] Hayden JF, Barlow SA. Structure-activity relationships of organosiloxanes and the female reproductive system. Toxicol Appl Pharmacol. 1972;21(1):68-79. View Source

Quadrosilan Research Applications

Nonsteroidal Estrogen Reference Standard for Endocrine Disruption Screening

Quadrosilan serves as a structurally distinct nonsteroidal estrogen reference compound in endocrine disruptor screening programs. Its classification in the DEDuCT database (DEDuCT identifier DED000259) as an endocrine disrupting chemical based on observed adverse effects in published human and rodent experiments [1] supports its use as a positive control or calibration standard in assays evaluating environmental organosilicon compounds or novel synthetic estrogens. The stereospecific 2,6-cis-diphenylcyclotetrasiloxane scaffold provides a chemical class distinct from the stilbene (DES) and steroidal (estradiol) estrogen controls typically employed, enabling broader assay validation [2].

HPG Axis Suppression in Male Rodent Models

Quadrosilan is validated for inducing profound, reproducible gonadotropin suppression in male rat models. A single oral dose of 1 mg/kg reduces serum LH to 50% of control within 5 hours and to 15–20% of control after 1 week of daily dosing [1]. This compound is appropriate for experiments requiring chemical castration or suppression of the male reproductive endocrine axis without surgical intervention. The slower onset of pituitary blockade (8 hours) compared to estradiol benzoate (1 hour) [1] may be advantageous for protocols requiring gradual gonadotropin suppression rather than abrupt hormonal withdrawal.

PK Reference for Lipophilic Organosilicon Compounds

Quadrosilan's well-characterized human pharmacokinetic profile—mean elimination half-life of 18 hours (range: 14–23 hours), Tmax of 6 hours (range: 4–7.5 hours), and fit to a two-compartment open model with first-order absorption [1]—establishes it as a reference compound for studying the ADME properties of lipophilic organosilicon molecules. This PK dataset enables prediction of steady-state serum levels during extended dosing (validated up to 83 days) [1] and may inform formulation development for other poorly water-soluble organosilicon drug candidates requiring soybean oil-based delivery systems.

Prostate Cancer Therapy Historical Comparator

Quadrosilan (as Cisobitan) has been evaluated in prospective controlled multicenter clinical trials versus estrogen preparations (Estradurin/Etivex) in prostate cancer patients [1]. Mortality data from these trials—2 deaths at 12 months in the Cisobitan group versus 10 in the estrogen-treated group among patients with well/moderately differentiated cancer; 7 cancer-related deaths in Cisobitan patients versus 4 in estrogen patients at 24 months [1]—provide historical benchmark data for meta-analyses of prostate cancer endocrine therapy outcomes. This compound may be procured as a reference material for studies contextualizing modern antiandrogen or GnRH agonist therapies against historical estrogenic treatment paradigms.

Application

Selection Property

Validation Focus

Endocrine disruption screening reference

Distinct organosilicon scaffold

Positive control calibration in estrogenic assays

Male HPG axis suppression model

Slow-onset, quantifiable LH/FSH reduction

Dose-response reproducibility vs. steroidal controls

Lipophilic organosilicon ADME reference

Established human PK profile

Two-compartment model and steady-state prediction

Prostate cancer endocrine therapy research context

Historical clinical trial benchmark

Comparative mortality endpoint data for meta-analysis

• [1] DEDUCT | Database of Endocrine Disrupting chemicals and their Toxicity profiles. Quadrosilan, DEDuCT identifier DED000259. cb.imsc.res.in. View Source
• [2] Hayden JF, Barlow SA. Structure-activity relationships of organosiloxanes and the female reproductive system. Toxicol Appl Pharmacol. 1972;21(1):68-79. View Source
• [3] Le Vier RR, et al. The antigonadotropic activity of an organosiloxane in the male rat: 2,6-cis-diphenylhexamethylcyclotetrasiloxane. Acta Pharmacol Toxicol (Copenh). 1975;36(Suppl 3):55-67. View Source
• [4] Pilbrant Å, Strindberg B. Pharmacokinetics of 2,6-cis-diphenylhexamethylcyclotetrasiloxane in man. Acta Pharmacol Toxicol (Copenh). 1975;36(Suppl 3):139-147. View Source
• [5] Alfthan O, et al. Cisobitan in treatment of prostatic cancer. A prospective controlled multicentre study. Scand J Urol Nephrol. 1983;17(1):37-43. View Source